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Compound of Interest

Compound Name: NGB 2904 hydrochloride

Cat. No.: B051748

NGB 2904 Hydrochloride: Technical Support
Center

This technical support center provides guidance on the long-term stability and storage of NGB
2904 hydrochloride. It is intended for researchers, scientists, and drug development
professionals to ensure the integrity and proper handling of this compound throughout their
experiments.

Frequently Asked Questions (FAQs)

What is NGB 2904 hydrochloride?

NGB 2904 hydrochloride is a potent and selective antagonist of the dopamine D3 receptor,
with a Ki of 1.4 nM.[1][2] It demonstrates significant selectivity for the D3 receptor over other
dopamine receptors (D1, D2, D4, D5), as well as serotonin (5-HT2) and alpha-1 (al) receptors.
[1][3] This compound is orally active, brain-penetrated, and is utilized in research to investigate
the role of the D3 receptor in various neurological and psychiatric disorders, including drug
addiction.[1][4][5][6]

How should | store the solid form of NGB 2904 hydrochloride?

The solid, powdered form of NGB 2904 hydrochloride should be stored desiccated at a
temperature between +4°C and 2-8°C.[1][3][7] It is also recommended to protect the compound
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from light.[1]

What are the recommended storage conditions for NGB 2904 hydrochloride in solution?
Stock solutions of NGB 2904 hydrochloride should be stored under the following conditions:
e -80°C: Stable for up to 6 months.[1][8]

e -20°C: Stable for up to 1 month.[1][8]

When stored in DMSO at -20°C, a 2-year stability period for the powder form has been noted
by one supplier.[8] For solutions in DMSO at 4°C, a shorter stability of 2 weeks is suggested.[8]
It is crucial to protect all solutions from light.[1]

What solvents can | use to dissolve NGB 2904 hydrochloride?
NGB 2904 hydrochloride is soluble in the following solvents:
e DMSO: Soluble up to 25 mM.[3]

o Ethanol: Soluble up to 5 mM.[3] One source suggests that ultrasonic and warming to 60°C
may be necessary to achieve a concentration of 4.55 mg/mL (9.20 mM) in ethanol.[1]

Data Presentation: Storage Conditions Summary

Storage ) . ..
Form Duration Special Conditions

Temperature

) Desiccate[3][7],
Solid (Powder) +4°C to 2-8°C 2 years (as powder) ]
Protect from light[1]

Solution in DMSO -80°C 6 months Protect from light[1]
Solution in DMSO -20°C 1 month Protect from light[1]
Solution in Ethanol -80°C 6 months Protect from light[1]
Solution in Ethanol -20°C 1 month Protect from light[1]
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Issue

Potential Cause

Recommended Action

Difficulty dissolving the

compound

- Incorrect solvent- Insufficient
solvent volume- Compound

has precipitated out of solution

- Ensure you are using an
appropriate solvent such as
DMSO or ethanol.[3]- Refer to
the solubility data to ensure
you are using a sufficient
volume of solvent for your
desired concentration.- For
ethanol, gentle warming (up to
60°C) and sonication may aid

in dissolution.[1]

Observed color change in the

solid or solution

- Degradation due to improper
storage (e.g., exposure to light
or high temperatures)-

Oxidation

- Discard the
compound/solution as its
integrity may be
compromised.- Ensure the
compound is stored protected
from light and at the
recommended temperature.[1]-
For long-term storage of the
solid, ensure it is kept
desiccated.[3][7]

Inconsistent or unexpected

experimental results

- Loss of compound potency
due to degradation- Incorrect
concentration of the stock

solution

- Prepare a fresh stock solution
from the solid compound.- If
the problem persists, consider
using a new vial of the
compound.- Verify the
concentration of your stock
solution using an appropriate

analytical method, if possible.

Precipitation observed in a

previously clear solution

- Solution may have been
stored at a temperature that is
too low for the solvent (e.qg.,
DMSO freezing point is

~18.5°C)- Solvent evaporation

- Gently warm the solution to
room temperature to see if the
precipitate redissolves.-
Ensure storage vials are
sealed tightly to prevent

solvent evaporation.- If
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precipitation persists, the
solution may need to be

remade.

Experimental Protocols

While specific long-term stability studies for NGB 2904 hydrochloride are not publicly
available, a general experimental workflow for assessing the stability of a chemical compound
is provided below. This can be adapted for NGB 2904 hydrochloride.

General Workflow for Long-Term Stability Assessment:
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Preparation

Obtain high-purity NGB 2904 hydrochloride

: ;

Prepare multiple aliquots of solid compound

Prepare stock solutions in relevant solvents (€.g., DMSO, Ethanol)

\ Storage Conditions !

Store solid at various temperatures and humidity levels (e.g., 4°C, 25°C/60% RH, 40°C/75% RH) with and without light exposure Store solutions at recommended temperatures (-20°C, -80°C) and room temperature, with and without light exposure

Analysis

At specified time points (e.g., 0, 1, 3, 6, 12 months), analyze samples }

:

Identification of potential degradation products by LC-MS

Purity assessment by HPLC Functional assay to assess biological activity

Data Evaluation
Y

Y Y

Evaluate data to determine degradation rate and identify stable storage conditions

:

Generate stability report and define shelf-life
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Start: Need to use NGB 2904 hydrochloride

Is the compound in solid or solution form?

Solution Form Handling

Solid Form Handling

Weigh the required amount in a controlled environment Thaw frozen stock solution at room temperature

— !

Dissolve in appropriate solvent (e.g., DMSO, Ethanol) Return solid to desiccated storage at 2-8°C, protected from light Use the required volume for the experiment

\
1
Proceed with experiment Store remaining solution at -20°C or -80°C, protected from light

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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